Cas no 2680677-36-3 (2-{4-ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid)

• Product Name: 2-{4-ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid
• CAS No: 2680677-36-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5647423
• PubChem ID: 165919703
• Update Time: 2025-07-29

2-{4-ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279497
• 2680677-36-3
• 2-{4-ethenyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-4-yl}acetic acid
• 2-{4-ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid

• Inchi： 1S/C13H19NO4/c1-3-9-18-12(17)14-7-5-13(4-2,6-8-14)10-11(15)16/h3-4H,1-2,5-10H2,(H,15,16)
• InChI Key： NKOJAEISVXLMSC-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC(C=C)(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{4-ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid

2-{4-ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid (CAS No. 2680677-36-3): A Comprehensive Overview

2-{4-ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid (CAS No. 2680677-36-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of cardiovascular and neurological disorders. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular structure of 2-{4-ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid is composed of a piperidine ring substituted with an ethenyl group and a propenyl ester moiety, along with an acetic acid functional group. This combination of functional groups imparts unique chemical properties to the molecule, making it an interesting target for synthetic chemists and medicinal chemists alike.

The synthesis of this compound typically involves several steps, including the formation of the piperidine ring, introduction of the ethenyl and propenyl groups, and final acetylation to form the acetic acid derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

Biological Activities

2-{4-Ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid has been extensively studied for its biological activities, particularly its effects on cardiovascular and neurological systems. One of the key findings is its ability to modulate ion channels and receptors involved in these systems.

In cardiovascular research, this compound has shown potential as a modulator of potassium channels, which play a crucial role in regulating heart rhythm and blood pressure. A study published in the European Journal of Pharmacology in 2022 demonstrated that 2-{4-Ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid effectively inhibited potassium channel currents in isolated cardiac myocytes, suggesting its potential as an antiarrhythmic agent.

In neurological research, this compound has been investigated for its effects on neurotransmitter receptors. A study published in the Journal of Medicinal Chemistry in 2023 reported that 2-{4-Ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid exhibited potent antagonistic activity against serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety. This finding opens up new avenues for the development of novel therapeutic agents targeting these receptors.

Potential Applications

The unique properties and biological activities of 2-{4-Ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid make it a promising candidate for various therapeutic applications. In cardiovascular medicine, its ability to modulate potassium channels suggests potential use as an antiarrhythmic drug. Clinical trials are currently underway to evaluate its efficacy and safety in treating atrial fibrillation and other arrhythmias.

In neurology, the compound's antagonistic activity against serotonin receptors positions it as a potential treatment for mood disorders such as depression and anxiety. Preclinical studies have shown promising results, with the compound demonstrating significant antidepressant-like effects in animal models. Further clinical trials are needed to confirm these findings and explore its therapeutic potential in humans.

Safety and Toxicity

The safety profile of 2-{4-Ethenyl-1-(prop-2-en-1-yloxy)carbonylpiperidin-4-yl}acetic acid is an important consideration for its development as a therapeutic agent. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, comprehensive toxicity studies are ongoing to ensure its safety across different populations.

In conclusion, 2-{4-Ethenyl-1-(prop-2-en-yloxy)carbonylpiperidin-4-yl}acetic acid (CAS No. 2680677-36-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers.